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Compound of Interest

Compound Name: Corymbol

Cat. No.: B15592569

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Crisaborole. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance.

Crisaborole is classified as a hazardous substance. It is harmful if swallowed, causes skin and
eye irritation, and may cause respiratory irritation[1][2]. Therefore, it must be managed as
hazardous waste and disposed of in accordance with local, state, and federal regulations[1].

Key Experimental Protocols for Safe Handling and
Disposal

Personal Protective Equipment (PPE): Before handling Crisaborole, ensure the following PPE
IS worn:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemically resistant gloves[1].

Skin and Body Protection: Impervious clothing, such as a lab coat[1].

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if
handling fine powders[1].
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Spill Management: In the event of a Crisaborole spill, follow these steps:
e Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear full PPE as described above.

e Prevent further leakage or spillage and keep the product away from drains and water
courses[1].

e Absorb spills with an inert, non-combustible material (e.g., diatomite, universal binders)[1].

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol[1].

Quantitative Data for Crisaborole Disposal

The following table summarizes key quantitative data relevant to the disposal of Crisaborole
and general hazardous chemical waste.
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Parameter

Value

Regulation/Guideline

Waste Classification

Hazardous Waste (Oral Acute
Toxicity Category 4, Skin
Irritation Category 2, Eye
Irritation Category 2A,
Respiratory Tract Irritation

Category 3)

GHS Classification in
accordance with 29 CFR 1910
(OSHA HCS)[1]

pH for Corrosivity

Aqueous solutions with a pH <
2 or 2 12.5 are considered

corrosive hazardous waste.

University of Pennsylvania
EHRSJ[3]

Satellite Accumulation Area
(SAA) Maximum Volume

55 gallons of hazardous waste.

University of Pennsylvania
EHRSJ[3]

SAA Acutely Toxic Waste Limit
(P-list)

1 quart of liquid or 1 kilogram

of solid.

University of Pennsylvania
EHRSJ[3]

SAA Storage Time Limit

Up to 12 months, provided
accumulation limits are not

exceeded.

University of Pennsylvania
EHRSJ[3]

Container Headroom

At least one-inch of headroom

to allow for expansion.

Central Washington

University[4]

Crisaborole Disposal Workflow

The following diagram illustrates the step-by-step decision-making process for the proper

disposal of Crisaborole waste in a laboratory setting.
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Crisaborole Waste Disposal Workflow

Start: Crisaborole Waste Generated

Transfer waste to a suitable container. Ensure it is chemically compatible, properly sealed, and clearly labeled ‘Hazardous Waste - Crisaborole’

Store container in a designated Satellite Accumulation Area (SAA).

Relocate SAA to an appropriate, compliant location.

Continue to monitor weekly. Submit a hazardous waste pickup request to the Environmental Health and Safety (EHS) department.

EHS collects, transports, and arranges for final disposal by a licensed hazardous waste facility.

End: Waste properly disposed.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Crisaborole waste.
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Step-by-Step Disposal Procedures

1. Waste ldentification and Segregation:

» All materials contaminated with Crisaborole, including unused product, contaminated
labware (e.g., pipette tips, vials), and spill cleanup materials, must be treated as hazardous
waste.

e Do not mix Crisaborole waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department. Incompatible wastes must
be segregated[4][5].

2. Containerization:

» Use only chemically compatible containers for waste collection. Plastic containers are often
preferred[3].

e The container must be in good condition, with a secure, leak-proof closure.
» Do not overfill containers; leave at least one inch of headspace to allow for expansion[4].
3. Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Crisaborole"[3].

« If the waste is a mixture, list all components and their approximate percentages[4].

 Include the accumulation start date (the date the first drop of waste was added to the
container).

4. Storage in a Satellite Accumulation Area (SAA):

o Store the labeled waste container in a designated SAA at or near the point of generation[3]

[5].

e The SAA must be under the control of the laboratory personnel generating the waste.
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Ensure the SAA is equipped with secondary containment to capture any potential leaks[5].

Weekly inspections of the SAA are required to check for leaks and proper labeling[5].

. Requesting Disposal:

Once the waste container is nearly full (e.g., three-quarters full) or has been in accumulation
for a set period (often six months), submit a hazardous waste pickup request to your
institution's EHS department[5].

Do not dispose of Crisaborole waste down the drain or in the regular trash[6].

. Final Disposal:

Your EHS department will arrange for the collection, transport, and ultimate disposal of the
Crisaborole waste at a licensed Treatment, Storage, and Disposal Facility (TSDF), in
compliance with EPA regulations under the Resource Conservation and Recovery Act
(RCRA)[7][8].

By following these procedures, you will ensure the safe and compliant disposal of Crisaborole,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific chemical hygiene and hazardous waste management plans for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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